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Compound of Interest

Compound Name: Guanosine-13C10,15N5

Cat. No.: B12377984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available material safety data,

physicochemical properties, and key biological signaling pathways related to Guanosine-

¹³C₁₀,¹⁵N₅. This isotopically labeled compound is a critical tool in various research fields,

including metabolomics, nucleic acid biochemistry, and drug discovery.

Material Safety and Handling
While a comprehensive Material Safety Data Sheet (MSDS) for Guanosine-¹³C₁₀,¹⁵N₅ is not

publicly available, information collated from various suppliers of its different forms (hydrates,

salts, and nucleotide derivatives) provides essential safety and handling guidelines. It is

imperative to handle this compound in a laboratory setting with appropriate personal protective

equipment (PPE), including gloves, lab coats, and safety glasses.

General Safety Precautions
Ingestion: Do not ingest. The toxicological properties of this specific labeled compound have

not been fully investigated.

Inhalation: Avoid inhaling dust or aerosols. For powdered forms, use in a well-ventilated area

or under a fume hood.

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly

with water. Some related guanosine compounds are known to cause skin and eye irritation[1]
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[2].

Fire Hazards: Some forms are classified as combustible solids[3]. Use appropriate

extinguishing media for surrounding fire.

Storage and Stability
Proper storage is crucial to maintain the integrity of this isotopically labeled compound.

Temperature: Store in a freezer at -20°C[4][5].

Light and Moisture: Protect from light and moisture. For solid forms, desiccation is

recommended.

Stability: Stable under recommended storage conditions.

Physicochemical Properties
The quantitative data for various forms of Guanosine-¹³C₁₀,¹⁵N₅ are summarized in the tables

below. These properties are essential for experimental design, particularly in applications like

NMR spectroscopy and mass spectrometry.

Table 1: General Properties of Guanosine-¹³C₁₀,¹⁵N₅
Forms
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Property
Guanosine·H₂
O (¹³C₁₀, ¹⁵N₅)

Guanosine 5′-
monophospha
te, lithium salt
(U-¹³C₁₀, U-
¹⁵N₅)

Guanosine-
13C10,15N5
3′,5′-cyclic
monophospha
te calcium salt

Guanosine 5'-
triphosphate,
sodium salt
(¹³C₁₀, ¹⁵N₅)

Synonyms

9-(β-D-

Ribofuranosyl)gu

anine

- GMP-¹³C₁₀,¹⁵N₅ GTP-¹³C₁₀,¹⁵N₅

Molecular Weight 316.15 g/mol 390.07 g/mol 379.13 g/mol 626.00 g/mol

Chemical Purity 98% 90% 95% (CP) Not Specified

Isotopic Purity
98% ¹³C, 98%

¹⁵N

98% ¹³C, 98%

¹⁵N

99% atom ¹³C,

98% atom ¹⁵N
Not Specified

Form Solid Solution Solid Not Specified

Storage

Temperature
-20°C -20°C -20°C -20°C

Biological Significance and Signaling Pathways
Guanosine and its phosphorylated derivatives (GMP, cGMP, GDP, and GTP) are fundamental

molecules in numerous cellular processes. Guanosine-¹³C₁₀,¹⁵N₅ serves as a tracer to

elucidate these complex pathways.

Purine Metabolism
Guanosine is a central component of the purine metabolic pathway, which is essential for the

synthesis of DNA and RNA precursors. The pathway involves both de novo synthesis and

salvage pathways.
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Purine metabolism pathway showing the synthesis and degradation of guanosine derivatives.

cGMP Signaling Pathway
Cyclic guanosine monophosphate (cGMP) is a critical second messenger involved in various

physiological processes, including vasodilation and neuronal function. It is synthesized from

GTP by guanylate cyclase and degraded by phosphodiesterases.
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The cGMP signaling cascade, a key pathway in cellular communication.

G-Protein Coupled Receptor (GPCR) Signaling
Guanosine triphosphate (GTP) is essential for the function of G-proteins, which are molecular

switches in signal transduction. G-protein coupled receptors (GPCRs) are a large family of

transmembrane receptors that detect molecules outside the cell and activate internal signal

transduction pathways.
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Workflow of G-Protein Coupled Receptor (GPCR) signal transduction.

Experimental Protocols
Detailed experimental protocols for the synthesis and safety evaluation of Guanosine-¹³C₁₀,¹⁵N₅

are proprietary and not publicly available. Researchers should refer to the documentation

provided by the supplier for specific handling and application notes. The primary applications of

this compound are in tracer studies for metabolic flux analysis and as an internal standard in

quantitative mass spectrometry and NMR-based studies.

Note on Experimental Design: When using Guanosine-¹³C₁₀,¹⁵N₅ in cell culture or in vivo

studies, it is crucial to consider the potential for isotopic effects, although for ¹³C and ¹⁵N, these

are generally minimal compared to heavier isotopes like deuterium.

Conclusion
Guanosine-¹³C₁₀,¹⁵N₅ is an invaluable tool for researchers in the life sciences. While a

complete safety profile is not fully established, adherence to standard laboratory safety

protocols is sufficient for handling. The provided data on its physicochemical properties and its

central role in key biological pathways underscore its importance in advancing our

understanding of cellular metabolism and signal transduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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